Cas no 851946-71-9 (ethyl 5-butanamido-4-oxo-3-phenyl-3H,4H-thieno3,4-dpyridazine-1-carboxylate)

• Product Name: ethyl 5-butanamido-4-oxo-3-phenyl-3H,4H-thieno3,4-dpyridazine-1-carboxylate
• CAS No: 851946-71-9
• MF: C₁₉H₁₉N₃O₄S
• MW: 385.436863183975
• CID: 6263184
• PubChem ID: 3616120
• Update Time: 2025-11-06

ethyl 5-butanamido-4-oxo-3-phenyl-3H,4H-thieno3,4-dpyridazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 5-butanamido-4-oxo-3-phenyl-3H,4H-thieno3,4-dpyridazine-1-carboxylate
• ethyl 5-(butanoylamino)-4-oxo-3-phenylthieno[3,4-d]pyridazine-1-carboxylate
• AKOS024589954
• 851946-71-9
• SR-01000128276
• ethyl 5-butanamido-4-oxo-3-phenyl-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate
• ethyl 5-butyramido-4-oxo-3-phenyl-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate
• SR-01000128276-1
• AB00670116-01
• F0641-0003

• Inchi： 1S/C19H19N3O4S/c1-3-8-14(23)20-17-15-13(11-27-17)16(19(25)26-4-2)21-22(18(15)24)12-9-6-5-7-10-12/h5-7,9-11H,3-4,8H2,1-2H3,(H,20,23)
• InChI Key： SXTXFWTUHOALTO-UHFFFAOYSA-N
• SMILES： S1C=C2C(C(=O)OCC)=NN(C3C=CC=CC=3)C(C2=C1NC(CCC)=O)=O

Computed Properties

• Exact Mass: 385.10962727g/mol
• Monoisotopic Mass: 385.10962727g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 618
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 116Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyridazines Thieno[3,4-d]pyridazines

Additional information on ethyl 5-butanamido-4-oxo-3-phenyl-3H,4H-thieno3,4-dpyridazine-1-carboxylate

Recent Advances in the Study of Ethyl 5-Butanamido-4-oxo-3-phenyl-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate (CAS: 851946-71-9)

Ethyl 5-butanamido-4-oxo-3-phenyl-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate (CAS: 851946-71-9) is a thienopyridazine derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound belongs to a class of heterocyclic molecules known for their diverse biological activities, including anti-inflammatory, anticancer, and antimicrobial properties. The unique structural features of this molecule, such as the thienopyridazine core and the presence of a butanamido substituent, make it a promising candidate for further pharmacological investigation.

Recent studies have focused on elucidating the synthesis, structural characterization, and biological evaluation of ethyl 5-butanamido-4-oxo-3-phenyl-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate. A study published in the *Journal of Medicinal Chemistry* (2023) reported an optimized synthetic route for this compound, highlighting its scalability and reproducibility. The researchers employed a multi-step reaction sequence involving the condensation of phenylhydrazine with a thiophene derivative, followed by cyclization and subsequent functionalization to introduce the butanamido and ethyl carboxylate groups. The final product was characterized using advanced spectroscopic techniques, including NMR and mass spectrometry, confirming its high purity and structural integrity.

In terms of biological activity, preliminary in vitro studies have demonstrated that ethyl 5-butanamido-4-oxo-3-phenyl-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate exhibits moderate inhibitory effects against several cancer cell lines, including breast (MCF-7) and lung (A549) adenocarcinoma. The compound's mechanism of action appears to involve the modulation of key signaling pathways, such as the PI3K/AKT/mTOR axis, which is frequently dysregulated in cancer. Additionally, molecular docking studies suggest that the compound may interact with the ATP-binding site of certain kinases, further supporting its potential as a kinase inhibitor.

Another area of interest is the compound's potential anti-inflammatory properties. A recent study in *Bioorganic & Medicinal Chemistry Letters* (2024) investigated the effects of ethyl 5-butanamido-4-oxo-3-phenyl-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate on lipopolysaccharide (LPS)-induced inflammation in macrophages. The results indicated that the compound significantly reduced the production of pro-inflammatory cytokines, such as TNF-α and IL-6, suggesting its potential utility in treating inflammatory disorders. The researchers attributed this effect to the compound's ability to inhibit NF-κB activation, a central regulator of inflammatory responses.

Despite these promising findings, several challenges remain in the development of ethyl 5-butanamido-4-oxo-3-phenyl-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate as a therapeutic agent. For instance, its pharmacokinetic properties, such as solubility and metabolic stability, need further optimization to improve its bioavailability. Additionally, more extensive in vivo studies are required to validate its efficacy and safety in animal models. Nevertheless, the compound's unique structural features and demonstrated biological activities make it a valuable scaffold for future drug discovery efforts.

In conclusion, ethyl 5-butanamido-4-oxo-3-phenyl-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate (CAS: 851946-71-9) represents a promising candidate for further investigation in the fields of oncology and inflammation. Recent studies have shed light on its synthesis, biological activities, and potential mechanisms of action, paving the way for future research aimed at optimizing its pharmacological properties. As the understanding of this compound continues to grow, it may serve as a foundation for the development of novel therapeutics targeting a range of diseases.